Cas no 130351-59-6 (2,4(1H,3H)-Pyrimidinedione,1-[3-deoxy-3-(hydroxymethyl)-b-D-arabinofuranosyl]-5-iodo-)
130351-59-6 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-[3-deoxy-3-(hydroxymethyl)-b-D-arabinofuranosyl]-5-iodo-
CAS No:130351-59-6
MF:C10H13IN2O6
MW:384.124495267868
CID:164277
PubChem ID:452410
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,1-[3-deoxy-3-(hydroxymethyl)-b-D-arabinofuranosyl]-5-iodo- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,1-[3-deoxy-3-(hydroxymethyl)-b-D-arabinofuranosyl]-5-iodo-
- 1-[(2R,3S,4S,5S)-3-hydroxy-4,5-bis(hydroxymethyl)oxolan-2-yl]-5-iodopyrimidine-2,4-dione
- 2,4(1H,3H)-Pyrimidinedione, 1-(3-deoxy-3-(hydroxymethyl)-beta-D-arabinofuranosyl)-5-iodo-
- 2,4(1H,3H)-Pyrimidinedione, 1-[3-deoxy-3-(hydroxymethyl)-.beta.-D-arabinofuranosyl]-5-iodo-
- 3'-Hydroxymethyl Ara-5-I-U
- 1-[(2R,3S,4S,5S)-3-hydroxy-4,5-bis(hydroxymethyl)tetrahydrofuran-2-yl]-5-iodo-pyrimidine-2,4-dione
- DTXSID10156461
- 130351-59-6
- 1-(2,3-Dideoxy-3-C-(hydroxymethyl)-beta-D-arabino-pentofuranosyl-5-iodouracil
- 1-(2,3-Dideoxy-3-C-(hydroxymethyl)-.beta.-D-arabino-pentofuranosyl-5-iodouracil
-
- Inchi: 1S/C10H13IN2O6/c11-5-1-13(10(18)12-8(5)17)9-7(16)4(2-14)6(3-15)19-9/h1,4,6-7,9,14-16H,2-3H2,(H,12,17,18)/t4-,6-,7+,9-/m1/s1
- InChI Key: ZJGWDASYLQGBSF-AIKLKQDHSA-N
- SMILES: IC1C(NC(N(C=1)[C@H]1[C@H]([C@H](CO)[C@@H](CO)O1)O)=O)=O
Computed Properties
- Exact Mass: 383.98183g/mol
- Monoisotopic Mass: 383.98183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 119Ų
2,4(1H,3H)-Pyrimidinedione,1-[3-deoxy-3-(hydroxymethyl)-b-D-arabinofuranosyl]-5-iodo- Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
130351-59-6 (2,4(1H,3H)-Pyrimidinedione,1-[3-deoxy-3-(hydroxymethyl)-b-D-arabinofuranosyl]-5-iodo-) Related Products
- 34218-84-3(5-Iodo-2′-O-methyluridine)
- 54-42-2(Idoxuridine)
- 1024-99-3(5-Iodouridine)
- 93780-25-7(3’-epi-Idoxuridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk